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Compound of Interest

Compound Name: Diaminoguanidine

Cat. No.: B1197381

Heavy Metal Removal

Diaminoguanidine-functionalized materials have demonstrated exceptional efficacy in the
removal of heavy metal ions from aqueous solutions. A notable example is diaminoguanidine-
modified cellulose (DiGu-MC), which exhibits high adsorption capacities for various toxic
metals.[1][2] The abundant nitrogen functional groups in diaminoguanidine act as potent
chelating sites for metal ions.[3]

Comparative Performance Data

The following table summarizes the maximum adsorption capacities (g_max) of DiGu-MC for
several heavy metal ions compared to other commonly used adsorbents like activated carbon
and zeolites.
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. Adsorption
Adsorbent Material Target Metal lon . Reference
Capacity (mglg)

Diaminoguanidine-
Modified Cellulose Pb(Il) 70 [1]
(DiGu-MC)
Cu(ln) 66 [1]
Hg(ll) 55 [1]
cd(l) 41 [1]
Activated Carbon

. Pb(ll) 438.6 [4]
(from biomass)
cd(I 121.5 [4]
Cu(ll) >90% removal [5]
Natural Zeolite

Pb(Il) >90% removal [6]

(Clinoptilolite)

cd(ln)

>90% removal

[6]

cu(ll)

98% removal

[6]

Experimental Protocols

Synthesis of Diaminoguanidine-Modified Cellulose (DiGu-MC)[1][3]

ethanol in the presence of triethylamine.

Oxidation of Cellulose: Cellulose powder is oxidized to dialdehyde cellulose (DAC).

Functionalization: 0.5 g of DAC is reacted with 0.75 g of diaminoguanidine in 100 ml of

Reflux: The mixture is refluxed at 80°C for 6 hours.

Product Collection: The resulting orange-yellow powder of DiGu-MC is collected.

Batch Adsorption Experiment for Heavy Metal Removal[1]
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o A known weight of the adsorbent (e.g., 0.05 g) is added to a specific volume (e.g., 50 mL) of
a metal ion solution with a known initial concentration.

e The pH of the solution is adjusted to the optimal value (e.g., pH 6).

e The mixture is agitated at a constant speed and temperature for a predetermined contact
time to reach equilibrium.

e The adsorbent is separated from the solution by filtration.

o The final concentration of the metal ion in the filtrate is determined using Inductively Coupled
Plasma-Atomic Emission Spectrometry (ICP-AES).

e The adsorption capacity is calculated using the formula:

g, = “ 7" qe=m(CO-Ce)xV
, Where

C, CO

and

C,Ce

are the initial and equilibrium concentrations of the metal ion, V is the volume of the solution,
and m is the mass of the adsorbent.

Synthesis and Adsorption Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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